Cas no 27410-49-7 (2(3H)-Benzothiazolethione,3-(1-methylethyl)-)

2(3H)-Benzothiazolethione,3-(1-methylethyl)- structure
27410-49-7 structure
Product Name:2(3H)-Benzothiazolethione,3-(1-methylethyl)-
CAS No:27410-49-7
MF:C10H11NS2
MW:209.33103966713
CID:251157
Update Time:2024-01-26

2(3H)-Benzothiazolethione,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolethione,3-(1-methylethyl)-
    • 2-Benzothiazolinethione,3-isopropyl- (8CI)
    • 2-Benzothiazolinethione,3-isopropyl-(8CI)
    • 2(3H)-Benzothiazolethione, 3-(1-methylethyl)-
    • Inchi: 1S/C10H11NS2/c1-7(2)11-8-5-3-4-6-9(8)13-10(11)12/h3-7H,1-2H3
    • InChI Key: CIRQVPOGTPYIPT-UHFFFAOYSA-N
    • SMILES: S1C2=CC=CC=C2N(C(C)C)C1=S

Computed Properties

  • Exact Mass: 209.03343
  • Monoisotopic Mass: 209.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.6A^2

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 319.8±25.0 °C(Predicted)
  • PSA: 3.24
  • pka: -2.69±0.20(Predicted)
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